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Compound of Interest

Compound Name: 6-Nitronicotinic acid

CAS No.: 33225-73-9

Cat. No.: B1296569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-Nitronicotinic acid, a key building block in

synthetic organic chemistry. Recognizing the nuanced requirements of researchers, this

document moves beyond a simple recitation of facts to offer a deeper understanding of the

compound's properties and its context within chemical synthesis.

Core Molecular & Physicochemical Profile
6-Nitronicotinic acid, with the systematic IUPAC name 6-nitropyridine-3-carboxylic acid, is a

derivative of nicotinic acid, a form of vitamin B3. The introduction of a nitro group onto the

pyridine ring significantly alters the molecule's electronic properties and reactivity, making it a

valuable intermediate in the synthesis of various functionalized heterocyclic compounds.

Molecular Attributes
A summary of the fundamental molecular properties of 6-Nitronicotinic acid is presented in

Table 1.
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Property Value Source(s)

Molecular Formula C₆H₄N₂O₄ [1][2]

Molecular Weight 168.11 g/mol [1][2]

CAS Number 33225-73-9 [1][2]

Canonical SMILES O=C(O)C1=CN=C([O-])C=C1 [2]

InChI Key
JHKLCZNDTUKHHI-

UHFFFAOYSA-N

dot graph "6_Nitronicotinic_acid_Structure" { layout=neato; node [shape=plaintext]; edge

[style=bold];

} Caption: 2D Structure of 6-Nitronicotinic acid.

Physicochemical Properties
The physicochemical properties of 6-Nitronicotinic acid are critical for its handling, reactivity,

and application in various synthetic protocols. While experimental data for some properties are

not widely published, known values and data from closely related analogs are summarized in

Table 2.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemscene.com/33225-73-9.html
https://www.achemblock.com/t99340-6-nitronicotinic-acid.html
https://www.chemscene.com/33225-73-9.html
https://www.achemblock.com/t99340-6-nitronicotinic-acid.html
https://www.chemscene.com/33225-73-9.html
https://www.achemblock.com/t99340-6-nitronicotinic-acid.html
https://www.achemblock.com/t99340-6-nitronicotinic-acid.html
https://www.benchchem.com/product/b1296569/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-nitronicotinic-acid
https://www.benchchem.com/product/b1296569/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-nitronicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Remarks Source(s)

Melting Point 183 °C Experimental value.

Boiling Point
434.9 °C at 760

mmHg
Predicted value.

pKa
Not experimentally

determined

Expected to be lower

than nicotinic acid

(~4.85) due to the

electron-withdrawing

nitro group.

Solubility
Not experimentally

determined

Based on the parent

compound, nicotinic

acid, slight solubility in

polar organic solvents

like DMSO and

methanol can be

expected.[3][4]

[3][4]

Appearance Solid

Safety & Handling
Proper handling of 6-Nitronicotinic acid is essential to ensure laboratory safety. The available

data, including information from analogous compounds, indicates that it should be handled with

care.

Hazard Identification:

Pictogram: GHS07 (Harmful)

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling Procedures:

Use in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Storage:

Store at room temperature in a dry, well-ventilated place.[1]

Keep container tightly closed.

Analytical Characterization
The structural elucidation and purity assessment of 6-Nitronicotinic acid are typically

achieved through a combination of spectroscopic techniques. While a complete set of

experimental spectra for 6-Nitronicotinic acid is not readily available in the public domain, the

expected spectral characteristics can be inferred from its structure and data from analogous

compounds.

Expected Spectroscopic Data:

¹H NMR: The proton NMR spectrum is expected to show three signals in the aromatic region,

corresponding to the three protons on the pyridine ring. The chemical shifts will be downfield

due to the electron-withdrawing effects of the carboxylic acid and nitro groups.
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¹³C NMR: The carbon NMR spectrum should display six distinct signals for the six carbon

atoms in the molecule. The carbon bearing the carboxylic acid group and the carbons

attached to the nitro group and the ring nitrogen are expected to be the most downfield.

Infrared (IR) Spectroscopy: Key characteristic peaks would include a broad O-H stretch for

the carboxylic acid, a strong C=O stretch for the carbonyl group, and strong asymmetric and

symmetric stretches for the N-O bonds of the nitro group. The IR spectrum of the parent

compound, nicotinic acid, shows a C=O stretching band around 1696-1709 cm⁻¹.[5]

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (168.11 g/mol ).

Synthesis & Purification
The synthesis of 6-Nitronicotinic acid is not widely detailed in readily accessible literature.

However, a plausible and common synthetic route involves the nitration of a suitable nicotinic

acid precursor. A potential pathway is the direct nitration of 6-hydroxynicotinic acid followed by

dehydroxylation, or the nitration of 6-chloronicotinic acid followed by hydrolysis. A common

method for the synthesis of related nitro-pyridyl carboxylic acids is the use of a mixture of

fuming nitric acid and sulfuric acid.[6]

Another potential route is the reduction of 6-nitronicotinic acid to synthesize 6-aminonicotinic

acid, suggesting that the former can be prepared via nitration of nicotinic acid or its derivatives.

[7]

General Purification Method: Purification of nitrated aromatic carboxylic acids is typically

achieved through recrystallization from a suitable solvent or solvent mixture. The choice of

solvent depends on the solubility profile of the crude product and impurities.

dot graph "Synthesis_Workflow" { rankdir=LR; node [shape=box, style=rounded,

fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} Caption: A generalized workflow for the synthesis of 6-Nitronicotinic acid.

Reactivity & Applications in Drug Discovery
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The presence of both a carboxylic acid and a nitro group on the pyridine scaffold makes 6-
Nitronicotinic acid a versatile building block in medicinal chemistry and organic synthesis.

Chemical Reactivity
The electron-withdrawing nature of the nitro group and the pyridine nitrogen atom deactivates

the ring towards electrophilic aromatic substitution. Conversely, the ring is activated for

nucleophilic aromatic substitution, particularly at the positions ortho and para to the nitro group.

The carboxylic acid moiety can undergo typical reactions such as esterification, amidation, and

reduction. The nitro group can also be reduced to an amino group, providing a key step in the

synthesis of various substituted pyridines.

dot graph "Reactivity_Diagram" { node [shape=box, style=rounded, fillcolor="#F1F3F4",

fontcolor="#202124"]; edge [color="#34A853"];

} Caption: Key chemical transformations of 6-Nitronicotinic acid.

Applications in Drug Discovery and Organic Synthesis
Pyridine carboxylic acid isomers and their derivatives are important scaffolds in drug discovery,

having led to a multitude of therapeutic agents.[6] The introduction of a nitro group, as in 6-
Nitronicotinic acid, provides a handle for further functionalization, allowing for the exploration

of new chemical space.

Intermediate for Active Pharmaceutical Ingredients (APIs): The ability to transform the nitro

and carboxylic acid groups makes 6-Nitronicotinic acid a valuable intermediate in the

synthesis of more complex molecules with potential biological activity. For instance, the

reduction of the nitro group to an amine is a key step in the synthesis of various substituted

aminopyridines, a common motif in pharmaceuticals.

Building Block for Novel Heterocycles: 6-Nitronicotinic acid can serve as a starting material

for the construction of fused heterocyclic systems, which are of significant interest in

medicinal chemistry.

Degradation Product in Environmental Studies: 6-Chloronicotinic acid, a related compound,

is a known degradation product of neonicotinoid insecticides.[8] This highlights the
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importance of understanding the chemistry of substituted nicotinic acids in environmental

science.

Conclusion
6-Nitronicotinic acid is a valuable and versatile building block for chemical synthesis,

particularly in the fields of medicinal chemistry and drug discovery. Its unique combination of a

pyridine ring, a carboxylic acid, and a nitro group provides multiple avenues for chemical

modification, enabling the synthesis of a diverse range of functionalized molecules. A thorough

understanding of its physicochemical properties, safe handling procedures, and reactivity is

crucial for its effective and responsible use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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